2-{4-[benzyl(ethyl)sulfamoyl]benzamido}thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[benzyl(ethyl)sulfamoyl]benzoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C21H21N3O4S2/c1-2-24(14-15-6-4-3-5-7-15)30(27,28)17-10-8-16(9-11-17)20(26)23-21-18(19(22)25)12-13-29-21/h3-13H,2,14H2,1H3,(H2,22,25)(H,23,26)
• InChI Key: BEELCKAWOBSSTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C(=O)N
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

The compound “2-{4-[benzyl(ethyl)sulfamoyl]benzamido}thiophene-3-carboxamide” is a chemical compound with the CAS No. 899215-11-3. It is a complex organic compound that contains several functional groups, including a benzyl group, an ethyl group, a sulfamoyl group, a benzamido group, and a thiophene group.

Synthesis Analysis

The synthesis of thiophene derivatives like this compound often involves heterocyclization of various substrates. Reactions at the benzylic position are very important for synthesis problems. Free radical bromination, nucleophilic substitution, and oxidation are some of the reactions that can occur at the benzylic position.

Molecular Structure Analysis

The molecular formula of this compound is C28H33N5O5S2. It has an average mass of 583.722 Da and a mono-isotopic mass of 583.192322 Da.

Chemical Reactions Analysis

Reactions at the benzylic position are very important for synthesis problems. Free radical bromination, nucleophilic substitution, and oxidation are some of the reactions that can occur at the benzylic position.

Scientific Research Applications

Transition Metal-Catalyzed Reactions

Overview: The benzyl group’s reactivity at the benzylic position is relevant for synthetic chemistry.

Applications:

• . The benzyl moiety could serve as an excellent handle for functionalization.
• . This reaction is valuable for creating new carbon–carbon bonds.

Mechanism of Action

Target of Action

Thiophene derivatives, the core structure of this compound, have been reported to exhibit a variety of biological effects, suggesting they interact with multiple targets .

Mode of Action

Thiophene derivatives are known to interact with their targets in various ways, depending on the specific functional groups present .

Biochemical Pathways

Thiophene derivatives are known to influence a range of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .